Cas no 2358601-69-9 (4,4-difluoro-2-(furan-2-yl)piperidine)

• Product Name: 4,4-difluoro-2-(furan-2-yl)piperidine
• CAS No: 2358601-69-9
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5562181
• PubChem ID: 166000835
• Update Time: 2025-05-24

4,4-difluoro-2-(furan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-2-(2-furanyl)piperidine (ACI)
• Piperidine, 4,4-difluoro-2-(2-furanyl)- (ACI)
• 4,4-difluoro-2-(furan-2-yl)piperidine

• Inchi： 1S/C9H11F2NO/c10-9(11)3-4-12-7(6-9)8-2-1-5-13-8/h1-2,5,7,12H,3-4,6H2
• InChI Key： DMCFNLONSCKHMM-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=CO2)NCC1)F

Additional information on 4,4-difluoro-2-(furan-2-yl)piperidine

Introduction to 4,4-difluoro-2-(furan-2-yl)piperidine (CAS No. 2358601-69-9)

4,4-difluoro-2-(furan-2-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 2358601-69-9, is a fluorinated piperidine derivative featuring a furan moiety at the 2-position. This compound has garnered significant attention in the pharmaceutical and chemical research communities due to its structural versatility and potential applications in drug discovery. The presence of both fluorine atoms and a furan ring introduces unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The synthesis of 4,4-difluoro-2-(furan-2-yl)piperidine typically involves multi-step organic transformations, often starting from commercially available precursors such as 2-furanmethanol and appropriately substituted piperidine derivatives. The introduction of fluorine atoms at the 4-position of the piperidine ring is achieved through nucleophilic aromatic substitution or other fluorination methodologies, which are critical for enhancing the metabolic stability and binding affinity of the resulting compounds. The furan substituent further contributes to the molecule's complexity, influencing both its solubility and interactions with biological targets.

In recent years, 4,4-difluoro-2-(furan-2-yl)piperidine has been explored as a key intermediate in the development of small-molecule inhibitors targeting various therapeutic areas. One notable application lies in the field of central nervous system (CNS) drug discovery, where fluorinated piperidine derivatives have shown promise as potential treatments for neurological disorders. The structural features of this compound allow for fine-tuning of pharmacokinetic properties, such as blood-brain barrier penetration and receptor selectivity.

Recent studies have highlighted the role of 4,4-difluoro-2-(furan-2-yl)piperidine in designing novel antipsychotic and antidepressant agents. The fluorine atoms enhance the compound's lipophilicity, improving its ability to cross the blood-brain barrier, while the piperidine core provides a favorable pharmacophore for binding to neurotransmitter receptors. Additionally, the furan ring introduces hydrogen bonding potential, which can be exploited to optimize binding interactions with biological targets.

Another emerging area of research involves the use of 4,4-difluoro-2-(furan-2-yl)piperidine in antiviral and anticancer drug development. Fluorinated piperidine derivatives have demonstrated inhibitory activity against viral proteases and kinases, making them attractive candidates for next-generation antiviral therapies. Furthermore, modifications to this scaffold have yielded compounds with potent cytotoxic effects against various cancer cell lines. The unique combination of fluorine and furan functionalities allows for selective modulation of biological pathways involved in tumor growth and progression.

The synthetic methodologies employed in producing 4,4-difluoro-2-(furan-2-yl)piperidine have seen significant advancements, particularly in terms of scalability and sustainability. Modern synthetic routes often incorporate green chemistry principles, minimizing waste generation and reducing reliance on hazardous reagents. For instance, catalytic fluorination techniques have replaced traditional electrophilic fluorination methods, offering improved atom economy and reduced environmental impact.

From a computational chemistry perspective, 4,4-difluoro-2-(furan-2-yl)piperidine serves as an excellent model compound for studying molecular interactions. High-throughput virtual screening (HTVS) has been utilized to identify derivatives with enhanced binding affinity to target proteins. Molecular dynamics simulations further aid in understanding the conformational dynamics of this compound upon binding to biological receptors, providing insights into its mechanism of action.

The pharmacological profile of 4,4-difluoro-2-(furan-2-yl)piperidine continues to be refined through structure-based drug design approaches. By leveraging crystallographic data and enzyme kinetics studies, researchers can optimize key pharmacophoric elements within the molecule. This iterative process has led to several promising candidates entering preclinical development pipelines for conditions ranging from inflammatory diseases to neurodegenerative disorders.

In conclusion, 4 , 4 - difluoro - 2 - ( furan - 2 - yl ) piperidine ( CAS No . 2358601 - 69 - 9 ) represents a versatile scaffold with significant potential in medicinal chemistry . Its unique structural features , coupled with recent advancements in synthetic and computational methodologies , position it as a valuable building block for developing innovative therapeutic agents . As research progresses , further exploration into its applications across diverse therapeutic areas is anticipated , paving the way for novel treatments addressing unmet medical needs .